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Compound of Interest

Compound Name: JYL-273

Cat. No.: B3050825

Application Notes and Protocols for JYL-273

For Researchers, Scientists, and Drug Development Professionals

Introduction

JYL-273 is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-
selective cation channel predominantly expressed in sensory neurons.[1][2][3] TRPV1 channels
are crucial molecular integrators of noxious stimuli, including heat, protons (low pH), and
various endogenous and exogenous chemical ligands.[1][2][3][4] Activation of TRPV1 by an
agonist like JYL-273 leads to an influx of cations, primarily Ca2+ and Na+, resulting in
depolarization of the neuron and the generation of an action potential.[4] This signaling
cascade is implicated in pain perception, neurogenic inflammation, and temperature regulation.
The potency of JYL-273, with a reported half-maximal inhibitory concentration (IC50) of 361 nM
in Chinese Hamster Ovary (CHO) cells expressing TRPV1, makes it a valuable tool for
studying the function and therapeutic potential of the TRPV1 channel.[5]

Data Presentation

Quantitative data for the preparation of JYL-273 stock solutions are summarized in the table
below.
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Parameter Value Source
Compound Name JYL-273 N/A
CAS Number 1391826-17-7 N/A
Molecular Formula C28H40N204S N/A
Molecular Weight 500.69 g/mol N/A
ICso 361 nM (in CHO-TRPV1 cells)  [5]
Recommended Solvent Dimethyl sulfoxide (DMSO) N/A
Recommended Stock

Concentration 1omM N/A
Storage of Solid Compound -20°C (long-term) N/A

) -20°C (short-term) or -80°C
Storage of Stock Solution N/A
(long-term, up to 6 months)

Final DMSO Concentration in
< 0.5% N/A
Assay

Experimental Protocols
Protocol for Preparing a 10 mM JYL-273 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of JYL-273 in DMSO.

Materials:

JYL-273 (solid powder)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/jyl-273.html?locale=ko-KR
https://www.benchchem.com/product/b3050825?utm_src=pdf-body
https://www.benchchem.com/product/b3050825?utm_src=pdf-body
https://www.benchchem.com/product/b3050825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Pipettes and sterile filter tips
Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses, when handling JYL-273 and DMSO.

e Weighing JYL-273:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 5.01 mg of JYL-273 powder into the microcentrifuge tube.
(Calculation: 10 mmol/L * 0.001 L * 500.69 g/mol = 0.00501 g = 5.01 mg).

 Dissolving in DMSO:
o Add 1 mL of sterile DMSO to the microcentrifuge tube containing the JYL-273 powder.
o Cap the tube securely.

o Vortex the tube thoroughly for 1-2 minutes until the solid is completely dissolved. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,
single-use volumes (e.g., 10 pL or 20 uL) in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name (JYL-273), concentration (10 mM),
solvent (DMSO), and date of preparation.

o For short-term storage (days to weeks), store the aliquots at -20°C.

o For long-term storage (up to 6 months), store the aliquots at -80°C.

Protocol for Preparing Working Solutions for Cell-Based
Assays
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This protocol describes the serial dilution of the 10 mM JYL-273 stock solution to prepare
working solutions for treating cells in culture. It is crucial to maintain the final DMSO
concentration in the cell culture medium below 0.5% to prevent cytotoxicity.

Procedure:
e Thaw Stock Solution: Thaw one aliquot of the 10 mM JYL-273 stock solution on ice.
 Intermediate Dilution (e.g., to 1 mM):

o In a sterile tube, add 90 pL of sterile cell culture medium.

o Add 10 pL of the 10 mM JYL-273 stock solution to the medium.

o Mix well by gentle pipetting. This results in a 1 mM intermediate stock with 10% DMSO.
» Final Working Solutions (Serial Dilution):

o Prepare a series of dilutions from the intermediate stock or directly from the main stock in
cell culture medium to achieve the desired final concentrations for your experiment.

o Example for a final concentration of 1 yuM:

» To prepare 1 mL of 1 uM working solution, add 1 pL of the 1 mM intermediate stock to
999 uL of cell culture medium. The final DMSO concentration will be 0.01%.

» Alternatively, to prepare 1 mL of 1 uM working solution directly from the 10 mM stock,
add 0.1 L of the 10 mM stock to 999.9 uL of cell culture medium. The final DMSO
concentration will be 0.01%.

e Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of JYL-273 used in the experiment.

o Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with
your experimental assay.

Mandatory Visualizations
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Working Solution Preparation

(Thaw 10 mM stock)—»(Prepare intermediate diIutions)—»(Perform serial dilutions in media Treat cells

Stock Solution Preparation

Weigh 5.01 mg JYL-273 Dissolve in 1 mL DMSO Aliquot into single-use tubesHStore at -20°C or -80°C)

Click to download full resolution via product page

Caption: Experimental workflow for preparing JYL-273 stock and working solutions.
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Caption: Simplified signaling pathway of TRPV1 activation by JYL-273.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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